Cas no 2635-50-9 (Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester
• CAS No: 2635-50-9
• MF: C₇H₁₇O₄PS₂
• MW: 260.311240911484
• CID: 239893
• PubChem ID: 57376429
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester
• 2-(2-dimethoxyphosphorylsulfanylethylsulfinyl)propane
• 2635-50-9
• DTXSID10725191
• O,O-Dimethyl S-[2-(propane-2-sulfinyl)ethyl] phosphorothioate

• Inchi： 1S/C7H17O4PS2/c1-7(2)14(9)6-5-13-12(8,10-3)11-4/h7H,5-6H2,1-4H3
• InChI Key： GDDHVJODJUDRGI-UHFFFAOYSA-N
• SMILES： S(CCSP(=O)(OC)OC)(C(C)C)=O

Computed Properties

• Exact Mass: 260.03058836g/mol
• Monoisotopic Mass: 260.03058836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 106.92000
• LogP: 3.14330

Phosphorothioic acid,O,O-dimethyl S-[2-[(1-methylethyl)sulfinyl]ethyl] ester Security Information

• Hazard Category Code： 23/24/25
• Safety Instruction： 13-45
• Hazardous Material Identification：